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Compound of Interest

Compound Name: AF 568 DBCO
Cat. No.: B15556053
Get Quote
\ J

This document provides a detailed overview of the physicochemical properties and a
representative experimental protocol for the fluorescent dye AF 568 DBCO. This reagent is
designed for the fluorescent labeling of azide-containing biomolecules via copper-free click
chemistry.

Quantitative Data Summary

AF 568 DBCO is a bright, photostable, orange-fluorescent dye functionalized with a
dibenzocyclooctyne (DBCO) group. The DBCO moiety enables covalent labeling of azide-
modified molecules through a strain-promoted alkyne-azide cycloaddition (SPAAC), a
bioorthogonal reaction that does not require a cytotoxic copper catalyst.[1] Key quantitative
characteristics are summarized below.
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Property Value Reference
Molecular Weight 953.04 g/mol [1112]
Alternate Molecular Weight 1197.51 g/mol [3114]
Molecular Formula C66H80N6011S2 [31[4]
Excitation Maximum (A_abs_) 578 - 579 nm [2][3]
Emission Maximum (A_em ) 602 - 603 nm [2][3]
Extinction Coefficient 88,000 M~icm™1 [2]
Appearance Red to Dark Purple Solid [21[3114]
Solubility Water, DMSO, DMF [2]

Note: Discrepancies in molecular weight can arise from different salt forms or structural
isomers. The value of 953.04 g/mol is frequently cited for the common commercially available
form.

Experimental Protocol: Fluorescent Labeling of
Azide-Modified Proteins

This protocol provides a general procedure for labeling an azide-containing protein with AF 568
DBCO in an aqueous buffer. Optimization may be required depending on the specific protein
and application.

2.1 Materials and Reagents

o Azide-modified protein (e.g., produced via metabolic labeling with an azide-bearing amino
acid).

» AF 568 DBCO dye.
e Anhydrous Dimethylsulfoxide (DMSO).

e Phosphate-buffered saline (PBS), pH 7.4.
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» Size-exclusion chromatography column (e.g., PD-10) for purification.
2.2 Reagent Preparation

o AF 568 DBCO Stock Solution: Prepare a 1-10 mM stock solution of AF 568 DBCO in
anhydrous DMSO. Briefly vortex to ensure complete dissolution. Store any unused stock
solution at -20°C, protected from light.[5]

» Protein Solution: Prepare the azide-modified protein in PBS at a concentration of 1-10
mg/mL.

2.3 Labeling Procedure

e Add a 5- to 20-fold molar excess of the AF 568 DBCO stock solution to the protein solution.
The optimal ratio should be determined empirically.

e Mix the reaction components gently but thoroughly.

 Incubate the reaction for 1-4 hours at room temperature or overnight at 4°C. Protect the
reaction mixture from light to prevent photobleaching.

e The reaction proceeds via a copper-free click reaction, forming a stable triazole linkage
between the dye and the protein.[1]

2.4 Purification

 Remove unreacted, excess AF 568 DBCO dye by passing the reaction mixture over a size-
exclusion chromatography column (e.g., a desalting column).

o Equilibrate the column with PBS, pH 7.4.
o Apply the reaction mixture to the column.

o Elute the labeled protein with PBS. The brightly colored, labeled protein will elute first, while
the smaller, unreacted dye molecules will be retained longer on the column.

o Collect the fractions containing the purified, fluorescently labeled protein.
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2.5 Storage

» Store the purified, labeled protein at 4°C for short-term use or at -20°C for long-term storage.
Protect from light.[5]

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the copper-free click chemistry labeling
process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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